![molecular formula C12H9F3N2O3S B256487 2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B256487.png)
2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-[3-(trifluoromethyl)phenyl]acetamide
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Overview
Description
2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-[3-(trifluoromethyl)phenyl]acetamide, commonly known as TTA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thiazolidinediones, which are known to have hypoglycemic and anti-inflammatory effects. TTA has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and neurodegenerative disorders.
Mechanism of Action
TTA exerts its effects through various mechanisms, including the activation of peroxisome proliferator-activated receptor gamma (PPARγ), which is a nuclear receptor that regulates glucose and lipid metabolism, inflammation, and cell differentiation. TTA also inhibits the activity of nuclear factor kappa B (NF-κB), which is a transcription factor that regulates inflammation and cell survival. TTA has also been shown to modulate the activity of various kinases and enzymes involved in cell signaling and metabolism.
Biochemical and physiological effects:
TTA has been shown to have various biochemical and physiological effects, including the improvement of insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells, the reduction of inflammation and oxidative stress, the induction of apoptosis in cancer cells, and the protection against neurotoxicity in animal models of neurodegenerative disorders. TTA has also been shown to modulate the expression of various genes involved in glucose and lipid metabolism, inflammation, and cell differentiation.
Advantages and Limitations for Lab Experiments
The advantages of using TTA in lab experiments include its well-established synthesis method, its potent and selective activation of PPARγ, and its potential therapeutic applications in various diseases. However, the limitations of using TTA in lab experiments include its relatively low solubility in aqueous solutions, its potential toxicity at high concentrations, and the need for careful optimization of the experimental conditions to obtain reproducible results.
Future Directions
There are many future directions for the research on TTA, including the development of more efficient synthesis methods, the optimization of its therapeutic applications in various diseases, the identification of its potential side effects and toxicity, and the exploration of its effects on other biological systems, such as the immune system and the microbiome. Further studies are also needed to elucidate the precise mechanisms of action of TTA and to identify potential drug targets for its therapeutic applications.
Synthesis Methods
TTA can be synthesized using various methods, including the reaction of 3-(trifluoromethyl)benzaldehyde with thiosemicarbazide, followed by cyclization with α-bromoacetophenone. Another method involves the reaction of 3-(trifluoromethyl)benzaldehyde with thiosemicarbazide, followed by the reaction with ethyl chloroacetate and sodium hydroxide. The synthesis of TTA is a multi-step process that requires careful optimization to obtain high yields and purity.
Scientific Research Applications
TTA has been extensively studied for its potential therapeutic applications in various diseases. In diabetes research, TTA has been shown to improve insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells. It has also been shown to reduce inflammation and oxidative stress in diabetic animals. TTA has also been studied for its potential anti-cancer effects, as it has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines. In neurodegenerative disorder research, TTA has been shown to protect against neurotoxicity and improve cognitive function in animal models of Alzheimer's disease.
properties
Molecular Formula |
C12H9F3N2O3S |
---|---|
Molecular Weight |
318.27 g/mol |
IUPAC Name |
2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-[3-(trifluoromethyl)phenyl]acetamide |
InChI |
InChI=1S/C12H9F3N2O3S/c13-12(14,15)6-2-1-3-7(4-6)16-9(18)5-8-10(19)17-11(20)21-8/h1-4,8H,5H2,(H,16,18)(H,17,19,20) |
InChI Key |
WNGCNUYBVNHEHM-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)NC(=O)CC2C(=O)NC(=O)S2)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)CC2C(=O)NC(=O)S2)C(F)(F)F |
Origin of Product |
United States |
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